Cas no 2587-02-2 (4-Amino-2,6-dichloropyridine)

• Product Name: 4-Amino-2,6-dichloropyridine
• CAS No: 2587-02-2
• MF: C₅H₄Cl₂N₂
• MW: 163.004658699036
• MDL: MFCD00052832
• CID: 43203
• PubChem ID: 137652
• Update Time: 2025-07-15

4-Amino-2,6-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-dichloropyridine
• (R,S)-N-ETHYLNORCOTININE
• 2,6-Dichloro-4-aMinopyridine
• 2,6-Dichloropyridin-4-amine
• 4-Pyridinamine,2,6-dichloro-
• 2,6-dichloro-4-pyridylamine
• 2,6-Dichloro-pyridin-4-ylamine
• 2,6-dichloropyridine-4-ylamine
• 4-amino-2,6-dichloro-pyridine
• W-204268
• (2,6-DICHLOROPYRIDIN-4-YL)AMINE
• BP-10334
• 2,6-dichloropyridin-4-ylamine
• SY007627
• FT-0617454
• CL0020
• CS-W008199
• DTXSID80180511
• J-400552
• AM20070084
• 2,6-DICHLORO-4-PYRIDINAMINE
• SCHEMBL259723
• 2,6-dichloropyridine-4-amine
• 4-Pyridinamine,6-dichloro-
• NSC-136573
• AC-907/25014047
• AKOS005257877
• Discontinued See F405774
• Pyridine, 4-amino-2,6-dichloro-
• 2587-02-2
• MFCD00052832
• 4-Pyridinamine, 2,6-dichloro-
• NSC136573
• AB02218
• H9WC4WGD4V
• 4-Amino-2,6-dichloropyridine, 97%
• Florfenicol Amine-d3
• STR04741
• BCP21832
• HY-W008199
• AC-6266
• 1322623-04-0
• PS-4499
• 2,6-dichloro-4-amino pyridine
• EN300-85395
• NSC 136573
• 4-Amino-2,6-dichloropyridine, 98+%
• 4-Amino-2,6-dichloropyridine ,97%
• (4-AMino-2,6-dichloropyridine)4-AMino-2,6-dichloropyridine
• 4- aMino-2,6- twochlorine pyridine
• 4-AMino-2,6-dichloropyridine 97%
• 4-AMino-2,6-dichloropyridine, 97.5%
• BBL101276
• STL555072
• A2369
• DTXCID20103002
• DB-028681

• MDL： MFCD00052832
• Inchi： 1S/C5H4Cl2N2/c6-4-1-3(8)2-5(7)9-4/h1-2H,(H2,8,9)
• InChI Key： WAEZOSSWRXDWAX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)N
• BRN： 114351

Computed Properties

• Exact Mass: 161.97500
• Monoisotopic Mass: 161.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.4970
• Melting Point: 173.0 to 177.0 deg-C
• Boiling Point: 336.7℃ at 760 mmHg
• Flash Point: 336.7 °C at 760 mmHg
• Solubility: Soluble in chloroform (a little) \ methanol (a little)
• PSA: 38.91000
• LogP: 2.55180
• Solubility: Not available
• pka: 0.49±0.50(Predicted)

4-Amino-2,6-dichloropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Additional information on 4-Amino-2,6-dichloropyridine

Chemical Profile of 4-Amino-2,6-dichloropyridine (CAS No. 2587-02-2)

4-Amino-2,6-dichloropyridine, with the chemical formula C₅H₃Cl₂N₂, is a significant intermediate in the pharmaceutical and agrochemical industries. This compound, identified by its CAS number 2587-02-2, has garnered attention due to its versatile structural framework, which makes it a valuable precursor in synthesizing various biologically active molecules. The presence of both amino and chloro substituents on the pyridine ring endows it with unique reactivity, enabling diverse chemical transformations that are pivotal for drug discovery and development.

The compound's significance in modern chemistry is underscored by its role in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals. Its dual functionality allows for selective modifications, making it a preferred building block in medicinal chemistry. Recent advancements in synthetic methodologies have further highlighted the utility of 4-Amino-2,6-dichloropyridine in constructing complex molecular architectures. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce various substituents at the pyridine core, expanding its synthetic potential.

In the realm of pharmaceutical research, 4-Amino-2,6-dichloropyridine has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is found in several drugs that target critical biological pathways, including those involved in inflammation, cancer, and infectious diseases. One notable area of research involves its application in designing kinase inhibitors, where the pyridine scaffold serves as a hinge-binding region. The chlorine atoms at positions 2 and 6 enhance electrophilicity, facilitating nucleophilic aromatic substitution reactions that are essential for drug molecule assembly.

Recent studies have also demonstrated the compound's relevance in agrochemical formulations. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The incorporation of 4-Amino-2,6-dichloropyridine into these formulations has led to the development of more effective and environmentally sustainable agrochemicals. For example, its derivatives have been shown to exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation.

The synthesis of 4-Amino-2,6-dichloropyridine typically involves chlorination and amination reactions on a pyridine precursor. Modern synthetic approaches emphasize high-yield and green chemistry principles to minimize waste and improve efficiency. Catalytic processes, such as those employing palladium or copper catalysts, have been optimized to enhance reaction selectivity and reduce byproduct formation. These advancements align with global efforts to promote sustainable chemical manufacturing practices.

The compound's pharmacological profile has been extensively studied in preclinical models. Researchers have investigated its potential as an antiviral agent, where its ability to disrupt viral replication mechanisms has shown promise. Additionally, its interaction with bacterial enzymes has been explored for the development of novel antibiotics. The versatility of 4-Amino-2,6-dichloropyridine as a scaffold allows for rapid screening of derivatives with enhanced pharmacokinetic properties.

In conclusion, 4-Amino-2,6-dichloropyridine (CAS No. 2587-02-2) represents a cornerstone compound in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it indispensable for constructing biologically active molecules. As research continues to uncover new synthetic strategies and pharmacological applications, this compound will undoubtedly remain at the forefront of chemical innovation.